Cas no 18103-74-7 (2-Pyridinecarboxylicacid, 4-mercapto-)

• Product Name: 2-Pyridinecarboxylicacid, 4-mercapto-
• CAS No: 18103-74-7
• MF: C₆H₅NO₂S
• MW: 155.174400091171
• MDL: MFCD10574732
• CID: 122775
• PubChem ID: 9877439
• Update Time: 2025-08-03

2-Pyridinecarboxylicacid, 4-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 4-mercapto-
• 4-Mercaptopyridine-2-carboxylic acid
• 2-carboxy-4-mercaptopyridine
• 4-Mercapto-2-pyridinecarboxylic acid
• 4-Mercaptopicolinic acid
• 4-Mercaptopicolinsaeure
• 4-thio-2pyridine carboxylic acid
• mercapto-4 pyridinecarboxylique-2
• 2-Pyridinecarboxylic acid, 4-mercapto-
• FT-0723562
• DTXSID401289007
• AKOS010616352
• 18103-74-7
• 4-sulfanylidene-1H-pyridine-2-carboxylic Acid
• SCHEMBL175932
• 4-SULFANYLPYRIDINE-2-CARBOXYLIC ACID

• MDL： MFCD10574732
• Inchi： 1S/C6H5NO2S/c8-6(9)5-3-4(10)1-2-7-5/h1-3H,(H,7,10)(H,8,9)
• InChI Key： AUUIRFYPVRFOFN-UHFFFAOYSA-N
• SMILES： S=C1C=CNC(C(=O)O)=C1

Computed Properties

• Exact Mass: 155.00400
• Monoisotopic Mass: 155.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.439
• Melting Point: 188-190 ºC
• Boiling Point: 365 ºC
• Flash Point: 175 ºC
• PSA: 88.99000
• LogP: 1.06850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Pyridinecarboxylicacid, 4-mercapto-

Introduction to 2-Pyridinecarboxylic acid, 4-mercapto- (CAS No. 18103-74-7)

2-Pyridinecarboxylic acid, 4-mercapto-, identified by its Chemical Abstracts Service (CAS) number 18103-74-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, characterized by a nitrogen-containing heterocyclic ring, which makes it a versatile scaffold for designing biologically active molecules. The presence of both a carboxylic acid functional group and a thiol group at the 2- and 4-positions, respectively, imparts unique reactivity and binding properties, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

The structural motif of 2-Pyridinecarboxylic acid, 4-mercapto- (CAS No. 18103-74-7) positions it as a key building block in the development of novel therapeutic agents. The carboxylic acid moiety facilitates esterification and amide bond formation, while the thiol group enables disulfide bond formation and coordination with metal ions, which are critical for drug design and delivery systems. Recent advancements in medicinal chemistry have highlighted the potential of such pyridine derivatives in addressing various therapeutic challenges, particularly in oncology and infectious diseases.

In recent years, researchers have been exploring the pharmacological properties of 2-Pyridinecarboxylic acid, 4-mercapto- (CAS No. 18103-74-7) and its derivatives. Studies have demonstrated that modifications at the 2- and 4-positions can significantly influence the binding affinity and selectivity of these compounds toward biological targets. For instance, derivatives of this scaffold have shown promise as inhibitors of enzymes involved in cancer cell proliferation and as scaffolds for designing small-molecule drugs targeting bacterial resistance mechanisms.

One notable area of research involves the use of 2-Pyridinecarboxylic acid, 4-mercapto- (CAS No. 18103-74-7) in the development of targeted therapies for solid tumors. The pyridine ring's ability to interact with nucleophiles and transition metals has been leveraged to create metallodrugs that exhibit enhanced cytotoxicity against tumor cells while minimizing side effects on healthy tissues. Additionally, the thiol group has been exploited to design prodrugs that release active species in response to specific enzymatic or oxidative conditions within tumor microenvironments.

The synthesis of 2-Pyridinecarboxylic acid, 4-mercapto- (CAS No. 18103-74-7) typically involves multi-step organic transformations starting from readily available pyridine precursors. The introduction of the thiol group at the 4-position often requires protective group strategies to prevent unwanted side reactions during subsequent synthetic steps. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, reducing costs and improving yields for industrial applications.

The biological activity of 2-Pyridinecarboxylic acid, 4-mercapto- (CAS No. 18103-74-7) has been investigated across multiple therapeutic areas. In oncology, derivatives of this compound have been shown to disrupt protein-protein interactions essential for cancer cell survival and metastasis. In infectious diseases research, modifications to the scaffold have led to the discovery of novel inhibitors targeting bacterial enzymes such as dihydrofolate reductase (DHFR) and gyrase.

Computational modeling has played a crucial role in understanding the binding modes of 2-Pyridinecarboxylic acid, 4-mercapto- (CAS No. 18103-74-7) derivatives with biological targets. Molecular docking studies have revealed that subtle changes in the substituents at the 2-and 4positions can optimize binding affinities and selectivity profiles. These insights have guided rational drug design efforts aimed at developing next-generation therapeutics with improved pharmacokinetic properties.

The agrochemical industry has also benefited from the versatility of 2-Pyridinecarboxylic acid, 4-mercapto- (CAS No. 18103-74-7). Derivatives of this compound have been incorporated into herbicides and fungicides due to their ability to interact with biological targets in plants pathogens while maintaining low toxicity toward crops. This has opened up new avenues for sustainable agriculture practices by providing effective crop protection solutions without compromising environmental safety.

In conclusion,2-Pyridinecarboxylic acid, 4-mercapto- (CAS No. 18103-74-7) remains a cornerstone compound in medicinal chemistry research due to its unique structural features and broad applicability across multiple therapeutic areas.















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